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Compound of Interest

Compound Name: Trk-IN-12

Cat. No.: B12425329

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Trk-IN-12. Adherence to these procedures is vital
for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

Trk-IN-12 is classified as a hazardous substance. Understanding its specific dangers is the first
step in safe handling. The following table summarizes its classification according to the
Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1]

Personal Protective Equipment (PPE) for Trk-IN-12
Handling

The use of appropriate Personal Protective Equipment (PPE) is the most critical barrier against
exposure to Trk-IN-12. The following PPE is mandatory when handling this compound.
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] Specifications and Best
Body Area Required PPE .
Practices

Must be worn at all times in the
£ Safety goggles with side- laboratory where Trk-IN-12 is
es
Y shields handled to protect against

splashes.

Chemical-resistant gloves

(e.g., nitrile) should be worn.
Hands Protective gloves Inspect gloves for any tears or

punctures before use and

change them frequently.

A fully fastened lab coat or
Ski d Bod Impervious clothing / impervious clothing is required
in and Bo
Y Laboratory coat to protect the skin from

potential contact.

Use in a well-ventilated area or

under a chemical fume hood. A
Respiratory Suitable respirator respirator may be necessary if

there is a risk of generating

dust or aerosols.

Operational Plan for Safe Handling of Trk-IN-12

A systematic approach to handling Trk-IN-12 from receipt to disposal is essential to minimize
risks.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If compromised, follow the emergency spill protocol.

o Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated area[1].

e Temperature: Store at -20°C for the powder form or -80°C when in solvent[1].
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e Avoidances: Keep away from direct sunlight and sources of ignition[1].

Handling and Use

o Ventilation: Always handle Trk-IN-12 in a well-ventilated area, preferably within a certified
chemical fume hood, to avoid inhalation of dust or aerosols[1].

e Avoid Contact: Take all necessary precautions to avoid contact with eyes and skin[1].

e Hygiene: Do not eat, drink, or smoke in the area where Trk-IN-12 is being handled[1]. Wash
hands thoroughly after handling the substance[1].

Disposal Plan

o Waste Classification: Trk-IN-12 is very toxic to aquatic life with long-lasting effects, and
therefore must be disposed of as hazardous waste[1].

» Containment: Dispose of the contents and the container in an approved waste disposal
plant[1]. Do not release into the environment[1].

» Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Protocols
First Aid Measures for Trk-IN-12 Exposure

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water, removing any contact lenses. Separate
Eye Contact i i

eyelids to ensure thorough flushing and

promptly seek medical attention[1].

Rinse the affected skin area thoroughly with
_ large amounts of water. Remove any
Skin Contact ) )
contaminated clothing and shoes and seek

medical attention[1].

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, provide respiratory support

and seek medical attention[1].

If swallowed, rinse the mouth with water. Do
Ingestion NOT induce vomiting. Call a poison center or

physician for guidance[1].

Emergency Protocol: Trk-IN-12 Spill

In the event of a spill, a calm and systematic response is necessary to contain the hazard and

prevent exposure.
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Trk-IN-12 Spill Response Workflow

1. Evacuate & Secure Area

Ensure safety first

2. Don Appropriate PPE

Prevent spread

3. Contain the Spill

Use absorbent material

Clean and neutralize

5. Decontaminate Area

6. Dispose of Waste

7. Report the Incident

Follow hazardous waste|protocol

Document for safety records

Click to download full resolution via product page

Caption: Workflow for a Trk-IN-12 chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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